Cas no 123872-70-8 (Phosphonic acid,(1-methylethyl)-, bis(2-methoxyphenyl) ester (9CI))

• Product Name: Phosphonic acid,(1-methylethyl)-, bis(2-methoxyphenyl) ester (9CI)
• CAS No: 123872-70-8
• Molecular Formula: C₁₇H₂₁O₅P
• Molecular Weight: 336.31944
• CID: 139700
• PubChem ID: 183661

Phosphonic acid,(1-methylethyl)-, bis(2-methoxyphenyl) ester (9CI) Properties

Names and Identifiers

• Phosphonic acid,(1-methylethyl)-, bis(2-methoxyphenyl) ester (9CI)
• 1-methoxy-2-[(2-methoxyphenoxy)-propan-2-ylphosphoryl]oxybenzene
• DTXSID40154112
• Phosphonic acid, (1-methylethyl)-, bis(2-methoxyphenyl) ester
• 123872-70-8

• InChIKey： SSVTXPUOZAWQPK-UHFFFAOYSA-N
• Inchi： InChI=1S/C17H21O5P/c1-13(2)23(18,21-16-11-7-5-9-14(16)19-3)22-17-12-8-6-10-15(17)20-4/h5-13H,1-4H3
• SMILES： COC1=CC=CC=C1OP(OC1=CC=CC=C1OC)(=O)C(C)C

Computed Properties

• Exact Mass: 336.11273
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 7
• Monoisotopic Mass: 336.113
• Heavy Atom Count: 23
• Complexity: 370
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 54Ų

Experimental Properties

• LogP: 4.76310
• PSA: 53.99
• Refractive Index: 1.529
• Boiling Point: 446.2°C at 760 mmHg
• Flash Point: 237°C
• Density: 1.17